Cas no 62176-95-8 (1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester)
62176-95-8 structure
Product Name:1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester
CAS No:62176-95-8
MF:C5H9N5O2
MW:171.157259702682
CID:455396
PubChem ID:12318332
Update Time:2025-04-19
1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester
- methyl 2-(3,5-diamino-1,2,4-triazol-1-yl)acetate
- 62176-95-8
- DTXSID30488079
- Methyl (3,5-diamino-1H-1,2,4-triazol-1-yl)acetate
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- Inchi: 1S/C5H9N5O2/c1-12-3(11)2-10-5(7)8-4(6)9-10/h2H2,1H3,(H4,6,7,8,9)
- InChI Key: MLGDICGVHAPRIR-UHFFFAOYSA-N
- SMILES: O(C)C(CN1C(N)=NC(N)=N1)=O
Computed Properties
- Exact Mass: 171.07577
- Monoisotopic Mass: 171.07562455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 109.05
1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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